Cas no 1911398-16-7 (1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine)

• Product Name: 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine
• CAS No: 1911398-16-7
• MF: C₁₄H₂₀BrN₃
• MW: 310.2327
• CID: 4734699
• PubChem ID: 103915125
• Update Time: 2025-06-25

1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine
• CID 103915125
• E75234
• BS-46193
• 1-(5-Bromo-6-methyl-2-pyridyl)-4-(cyclopropylmethyl)piperazine
• 1911398-16-7
• MFCD32694181
• SY279087
• CS-0113291

• Inchi： 1S/C14H20BrN3/c1-11-13(15)4-5-14(16-11)18-8-6-17(7-9-18)10-12-2-3-12/h4-5,12H,2-3,6-10H2,1H3
• InChI Key： CGLRLRYZTZRUSN-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=NC=1C([H])([H])[H])N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 309.08406g/mol
• Monoisotopic Mass: 309.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.4
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine

Comprehensive Overview of 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine (CAS No. 1911398-16-7)

The compound 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine (CAS No. 1911398-16-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a brominated pyridine core and a cyclopropylmethyl-piperazine moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it offers a versatile scaffold for modulating biological activity.

In recent years, the demand for highly functionalized pyridine derivatives like 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine has surged due to their role in developing targeted therapies. The compound’s bromine substitution at the 5-position of the pyridine ring enhances its reactivity, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for binding to specific biological targets.

The cyclopropylmethyl-piperazine segment of the molecule is another critical feature, contributing to its lipophilicity and conformational flexibility. These properties are essential for improving blood-brain barrier penetration, a key consideration in central nervous system (CNS) drug development. With the rise of neurodegenerative diseases and psychiatric disorders, compounds like CAS No. 1911398-16-7 are being explored for their potential to interact with GPCRs (G-protein-coupled receptors) and ion channels, which are prominent targets in modern pharmacology.

From a synthetic chemistry perspective, 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine exemplifies the convergence of scalable synthesis and structural diversity. Its preparation typically involves multi-step organic transformations, including nucleophilic aromatic substitution and reductive amination, which are well-documented in peer-reviewed literature. The compound’s high purity and stability under standard conditions make it a reliable building block for industrial and academic laboratories alike.

Beyond pharmaceuticals, this compound has potential applications in agrochemical research, particularly in the design of crop protection agents. The pyridine-piperazine hybrid structure could serve as a precursor for herbicides or insecticides, addressing global challenges in food security and sustainable agriculture. As regulatory pressures push for greener alternatives, the versatility of CAS No. 1911398-16-7 positions it as a candidate for developing low-environmental-impact solutions.

In conclusion, 1-(5-Bromo-6-methylpyridin-2-yl)-4-(cyclopropylmethyl)piperazine (CAS No. 1911398-16-7) represents a compelling case study in molecular innovation. Its dual utility in life sciences and material chemistry underscores the importance of specialty chemicals in advancing technology and healthcare. As research continues to uncover new applications, this compound is poised to remain a focal point in cutting-edge scientific endeavors.